1-Bromo-2-chloro-4-iodobenzene

• IUPAC Name: 1-bromo-2-chloro-4-iodobenzene
• InChI: InChI=1S/C6H3BrClI/c7-5-2-1-4(9)3-6(5)8/h1-3H
• InChI Key: GAQKEAQMVDKCAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)Cl)Br
• Molecular Formula: C6H3BrClI
• DSSTOX Substance ID: DTXSID70373612
• Molecular Weight: 317.35 g/mol
• CAS RN: 535934-25-9

Description

1-Bromo-2-chloro-4-iodobenzene is a compound with the molecular formula C6H3BrClI. It has an average mass of 317.349 Da and a monoisotopic mass of 315.815125 Da.

Synthesis Analysis

1-Bromo-2-chloro-4-iodobenzene can be synthesized from 2-chloroaniline via diazotization followed by a Sandmeyer reaction. Another method involves the use of parabromoaniline in a sulfuric acid medium, reacting with NaNO2 to generate bromophenyl diazonium sulfate, which then undergoes an iodination reaction.

Molecular Structure Analysis

The molecular structure of 1-Bromo-2-chloro-4-iodobenzene consists of a benzene ring with bromine, chlorine, and iodine substituents.

Chemical Reactions Analysis

Aryl iodides are more reactive than aryl bromides in the Sonogashira coupling, so the iodine end of 1-bromo-4-iodobenzene can be selectively coupled to a terminal acetylene while leaving the bromine end unreacted, by running the reaction at room temperature.

Physical And Chemical Properties Analysis

1-Bromo-2-chloro-4-iodobenzene is a solid at room temperature. It has a molecular weight of 317.35.

Scientific Research Applications

Organic Synthesis

. Due to the presence of different halogens, it can participate in various substitution reactions, providing a pathway to a wide range of organic compounds.

Synthesis of Alkaloids

. These are alkaloids, a class of naturally occurring organic compounds that mostly contain basic nitrogen atoms.

Copper-free Sonogashira Coupling

. This is a type of cross-coupling reaction used to create carbon-carbon bonds, which is a key process in the manufacture of pharmaceuticals and fine chemicals.

Synthesis of β,β-Dibromostyrenes

. These are important intermediates in organic synthesis, particularly in the preparation of biologically active compounds.

Mechanism of Action

Target of Action

It’s known that halogenated benzene compounds often interact with various enzymes and receptors in biological systems due to their structural similarity to many organic molecules .

Mode of Action

It’s known that halogenated benzene compounds can undergo reactions such as free radical bromination and nucleophilic substitution . In these reactions, the compound can interact with its targets, leading to changes in their structure and function .

Biochemical Pathways

Halogenated benzene compounds can potentially interfere with various biochemical pathways due to their reactivity and structural similarity to many organic molecules .

Pharmacokinetics

Like other halogenated benzene compounds, it’s likely to be absorbed and distributed in the body, metabolized by liver enzymes, and excreted in urine or feces .

Result of Action

Halogenated benzene compounds can potentially cause various effects at the molecular and cellular level, depending on their specific targets and mode of action .

Action Environment

Environmental factors can influence the action, efficacy, and stability of “1-Bromo-2-chloro-4-iodobenzene”. For example, factors such as temperature, pH, and the presence of other chemicals can affect its reactivity and interactions with its targets .

Safety and Hazards

This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

As a hydrocarbon derivative, 1-Bromo-2-chloro-4-iodobenzene can be used as an intermediate in organic synthesis. Its reactivity in the Sonogashira coupling reaction suggests potential applications in the synthesis of complex organic compounds.